![molecular formula C19H14ClN5S B2575156 (E)-2-(1,3-benzothiazol-2-yl)-3-(6-chloro-1-propan-2-ylpyrazolo[3,4-b]pyridin-5-yl)prop-2-enenitrile CAS No. 1031061-03-6](/img/structure/B2575156.png)
(E)-2-(1,3-benzothiazol-2-yl)-3-(6-chloro-1-propan-2-ylpyrazolo[3,4-b]pyridin-5-yl)prop-2-enenitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(E)-2-(1,3-benzothiazol-2-yl)-3-(6-chloro-1-propan-2-ylpyrazolo[3,4-b]pyridin-5-yl)prop-2-enenitrile is a useful research compound. Its molecular formula is C19H14ClN5S and its molecular weight is 379.87. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Characterization
The compound , due to its complex structure, has significant relevance in the synthesis of novel heterocyclic compounds, which are pivotal in the development of new materials and pharmaceuticals. For example, Sayed et al. (2002) demonstrate the utility of related compounds in the synthesis of new pyridazinones and pyridazine-6-imines, highlighting the role of similar structures in generating a diverse library of compounds (Sayed, Khalil, Ahmed, & Raslan, 2002). Latif, Rady, and Döupp (2003) further illustrate the compound's utility in one-pot syntheses leading to polyfunctional pyrazolyl-substituted monocyclic pyridines and fused heterocycles, showcasing its versatility in chemical synthesis (Latif, Rady, & Döupp, 2003).
Antimicrobial and Anticancer Studies
The structural features of the compound allow for its use in the synthesis of derivatives with potential antimicrobial and anticancer properties. Patel and Agravat (2007) explore the synthesis of new pyridine derivatives with observed antimicrobial activities, indicating the potential of this compound as a precursor for bioactive substances (Patel & Agravat, 2007). Aggarwal et al. (2021) extend this application into anticancer research, synthesizing polyfunctionalized pyrazolo[3,4-b]pyridines and evaluating their cytotoxicity against various cancer cell lines, underscoring the compound's relevance in medicinal chemistry (Aggarwal, Kumar, Sadana, Guzmán, & Kumar, 2021).
Molecular Docking and QSAR Studies
The compound's utility extends into computational chemistry, where its derivatives are subjects of molecular docking and quantitative structure-activity relationship (QSAR) studies. Flefel et al. (2018) present the synthesis and in vitro screening of novel pyridine derivatives, incorporating molecular docking to predict biological activity, thus highlighting the compound's role in drug design and discovery (Flefel, El-Sofany, El-Shahat, Naqvi, & Assirey, 2018).
Advanced Materials and Electrochromics
The compound's derivatives are also investigated for their potential in advanced material sciences, such as the development of electrochromic materials. Ming et al. (2015) discuss the use of a structurally related thiadiazolo[3,4-c]pyridine as an acceptor in electrochromic polymers, revealing the broader applicability of such compounds in creating materials with desirable electronic properties (Ming, Zhen, Lin, Zhao, Xu, & Lu, 2015).
properties
IUPAC Name |
(E)-2-(1,3-benzothiazol-2-yl)-3-(6-chloro-1-propan-2-ylpyrazolo[3,4-b]pyridin-5-yl)prop-2-enenitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H14ClN5S/c1-11(2)25-18-14(10-22-25)8-12(17(20)24-18)7-13(9-21)19-23-15-5-3-4-6-16(15)26-19/h3-8,10-11H,1-2H3/b13-7+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BJBSNUYACUYBED-NTUHNPAUSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N1C2=NC(=C(C=C2C=N1)C=C(C#N)C3=NC4=CC=CC=C4S3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)N1C2=NC(=C(C=C2C=N1)/C=C(\C#N)/C3=NC4=CC=CC=C4S3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H14ClN5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
379.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.